4-Methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 4-methoxy-2-[(2-methoxyethylamino)methyl]phenol
• InChI: InChI=1S/C11H17NO3/c1-14-6-5-12-8-9-7-10(15-2)3-4-11(9)13/h3-4,7,12-13H,5-6,8H2,1-2H3
• InChI Key: LLNJGAQAFAVVJU-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC1=C(C=CC(=C1)OC)O

Description

4-Methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol is a phenolic derivative characterized by a methoxy group at the 4-position and a [(2-methoxyethyl)amino]methyl substituent at the 2-position of the aromatic ring. This compound belongs to a class of structurally diverse phenolic derivatives, which are often studied for their electronic, spectroscopic, and bioactive properties.

Preparation Methods

Overview

4-(2′-Methoxyethyl)phenol is commonly prepared from 4-hydroxyacetophenone through a sequence of bromination, methoxide substitution, and catalytic reduction steps. This compound serves as the phenolic core for further modification to yield 4-Methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol.

Stepwise Synthesis Method

Step	Reaction Description	Reagents & Conditions	Notes & Catalysts	Yield/Remarks
1. Bromination of 4-hydroxyacetophenone	Alpha-bromination at the acetyl side chain	4-Hydroxyacetophenone + Br2 or CuBr2 in refluxing chloroform-ethyl acetate	CuBr2 preferred; forms alpha-bromo-4-hydroxyacetophenone	Well-established; selective bromination
2. Methoxide-bromide exchange	Substitution of bromide by methoxide	Alkali metal methoxide or methanol + alkali metal hydroxide in methanol under nitrogen	Produces alpha-methoxy-4-hydroxyacetophenone salt; acidification to pH ~6	Salt form isolated, acidified to free ketone
3. Catalytic hydrogenation	Reduction of ketone to corresponding alcohol	Hydrogen gas (≥2 eq.) + Pd/C catalyst (1-10% Pd by weight), 20-85°C, 30-400 PSIG, 0.5-3 h in autoclave	Pd/C most preferred; alternatives: Pt, Ru, Rh, Raney Ni, Co	High conversion to 4-(2′-methoxyethyl)phenol; major product

This process improves upon older, more complex routes involving Grignard reagents and multiple intermediate transformations, offering a technically feasible, single-step reduction approach with high efficiency and purity.

Alternative Synthetic Routes and Industrial Adaptations

Chlorophenol Route

Another industrially relevant method starts from chlorophenol derivatives, involving:

• Phenolic hydroxyl protection
• Formylation and methylation reactions
• Hydrogenation and debenzylation steps

This method yields 4-(2′-methoxyethyl)phenol with high purity and yield (~86%) using Raney nickel as catalyst, which can be reused, making it cost-effective and environmentally friendly.

Functionalization to 4-Methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol

While the direct preparation of the target compound is less documented, it is structurally derived from 4-(2′-methoxyethyl)phenol by introducing an amino methyl substituent at the ortho position relative to the phenol group, followed by methoxyethyl substitution on the amino group.

General Strategy

• Mannich-type reaction : Condensation of 4-(2′-methoxyethyl)phenol with formaldehyde and 2-methoxyethylamine to introduce the aminomethyl substituent.
• Characterization : Confirmed by spectroscopic methods such as FTIR, NMR, and mass spectrometry.

Analytical and Characterization Data

Spectroscopic Features (from related compounds)

Technique	Key Observations
FTIR	Phenolic OH stretch (~3200-3600 cm⁻¹), aromatic C-H, methoxy C-O-C stretches, imine or amine groups if present
NMR (¹H)	Aromatic protons (~6.5-7.5 ppm), methoxy protons (~3.3-3.8 ppm), aminomethyl protons (~3.5-4.0 ppm), singlets for methoxy groups
GC-MS	Molecular ion peak corresponding to molecular weight; single peak indicating purity

For example, a related Schiff base compound 2-methoxy-4-((4-methoxyphenylimino)methyl)phenol showed a molecular ion at m/z 257 and characteristic imine proton at 8.42 ppm (¹H NMR).

Summary Table of Preparation Conditions for 4-(2′-Methoxyethyl)phenol

Step	Reagents	Catalyst	Temp (°C)	Pressure (PSIG)	Time (h)	Yield (%)	Purity (%)	Notes
Bromination	4-Hydroxyacetophenone + CuBr2	None	Reflux (60-80)	Atmospheric	1-3	High	N/A	Selective α-bromination
Methoxide Exchange	Alkali metal methoxide + MeOH	None	Room temp	Atmospheric	0.5-1	High	N/A	Under N2 atmosphere
Hydrogenation	α-Methoxy-4-hydroxyacetophenone + H2	Pd/C (1-10%)	20-85	30-400	0.5-3	80-90	>98	Autoclave, single-step reduction
Alternative Industrial	Chlorophenol + methylation + Raney Ni	Raney Ni	Mild	Atmospheric	N/A	86	>98	Reusable catalyst

Chemical Reactions Analysis

Types of Reactions

4-Methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert nitro groups to amino groups or reduce other functional groups.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogenation catalysts for reduction, oxidizing agents like potassium permanganate for oxidation, and nucleophiles such as amines for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amino derivatives .

Scientific Research Applications

4-Methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-Methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Molecular Properties

The table below highlights key structural differences and molecular properties between the target compound and its analogs:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
4-Methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol	4-OCH₃, 2-[(2-methoxyethyl)amino]CH₂	C₁₂H₁₈N₂O₃	238.28	Phenol, methoxy, secondary amine
(E)-4-Methoxy-2-[(p-tolylimino)methyl]phenol	4-OCH₃, 2-(p-tolylimino)CH	C₁₅H₁₅NO₂	241.29	Phenol, methoxy, imino (Schiff base)
2-Methoxy-5-((phenylamino)methyl)phenol	2-OCH₃, 5-(phenylamino)CH₂	C₁₄H₁₅NO₂	229.27	Phenol, methoxy, primary amine
4-Methoxy-2-(5-nitro-1H-benzimidazol-2-yl)phenol	4-OCH₃, 2-(nitrobenzimidazolyl)	C₁₄H₁₁N₃O₄	285.26	Phenol, methoxy, benzimidazole

Key Observations :

• Schiff base analogs (e.g., [(E)-4-Methoxy-2-[(p-tolylimino)methyl]phenol) exhibit strong conjugation via the imino group, which influences electronic transitions and UV-Vis absorption profiles .

Spectroscopic and Computational Studies

• DFT Studies: For (E)-4-Methoxy-2-[(p-tolylimino)methyl]phenol, Kosar and Albayrak reported vibrational frequencies (e.g., O–H stretch at ~3400 cm⁻¹, C=N stretch at ~1610 cm⁻¹) and HOMO-LUMO gaps (~4.1 eV), indicating moderate charge-transfer efficiency . The target compound’s secondary amine and ether groups may lower the HOMO-LUMO gap due to increased electron-donating effects.
• NMR Data: Analogous compounds like 2-Methoxy-5-((phenylamino)methyl)phenol show distinct aromatic proton shifts (δ 6.7–7.3 ppm) and methoxy signals (δ ~3.8 ppm) . The target compound’s 2-methoxyethyl group may introduce additional signals near δ 3.3–3.6 ppm (CH₂–O–CH₃) .

Biological Activity

4-Methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol is an organic compound that has garnered attention for its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential applications in various fields, supported by relevant data and research findings.

Chemical Structure and Properties

Chemical Formula: C12H17NO3
Molecular Weight: 221.27 g/mol
Key Functional Groups:

• Methoxy group (-OCH₃)
• Aminoethyl substituent (-NH(CH₂)₂OCH₃)

The presence of these functional groups enhances the compound's lipophilicity, facilitating its interaction with biological membranes and receptors.

Biological Activities

Research indicates that 4-Methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol exhibits a range of biological activities:

• Antimicrobial Properties : The compound has shown effectiveness against various bacterial strains, indicating its potential utility in developing antimicrobial agents.
• Antioxidant Activity : Due to its phenolic structure, it acts as an antioxidant by scavenging free radicals, which may help reduce oxidative stress in biological systems.
• Pharmacological Potential : Investigations into its effects on neurotransmitter systems suggest potential applications in treating mood disorders or other neurological conditions. The compound may interact with serotonin and dopamine receptors, indicating possible mood-regulating effects.
• Enzyme Inhibition : Preliminary studies suggest it could inhibit specific enzymes involved in oxidative stress pathways, contributing to its antioxidant properties.

The mechanism of action for 4-Methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol involves interactions with specific molecular targets and pathways. It can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact targets depend on the specific application context.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Effective against various bacterial strains
Antioxidant	Scavenges free radicals
Neurotransmitter Interaction	Potential effects on mood regulation
Enzyme Inhibition	May inhibit enzymes related to oxidative stress

Case Study: Antimicrobial Evaluation

A study evaluated the antimicrobial properties of 4-Methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol against several bacterial strains. The compound demonstrated significant inhibitory effects, suggesting its potential as a lead compound for developing new antimicrobial agents. The minimum inhibitory concentration (MIC) values varied across different strains, highlighting the need for further optimization and testing.

Synthesis Methods

The synthesis of 4-Methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol can be achieved through various methods:

• Reduction of Schiff Bases : Derived from 4-methoxy-2-formylphenol and 2-methoxyethylamine using sodium borohydride.
• Alkylation Reactions : Alkylation of 4-methoxyphenol with 2-methoxyethyl bromide under basic conditions.

Applications

The compound shows promise in several fields:

• Pharmaceuticals : Potential applications as an antidepressant or anxiolytic agent due to its interaction with neurotransmitter systems.
• Cosmetics : Utilized in formulating fragrances and flavoring agents due to its aromatic properties.
• Chemical Synthesis : Serves as a precursor for synthesizing more complex organic molecules, including dyes and other functionalized phenols.

Q & A

Q. What are the common synthetic routes for 4-Methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol, and what critical reaction conditions must be optimized?

• Methodological Answer : The synthesis typically involves a multi-step approach:

• Step 1 : Condensation of a phenolic precursor (e.g., 4-methoxyphenol derivatives) with a functionalized amine, such as 2-methoxyethylamine, using coupling agents like TMSOTf (trimethylsilyl trifluoromethanesulfonate) in anhydrous dichloromethane (DCM) at low temperatures (-40°C to -20°C) to minimize side reactions .
• Step 2 : Purification via column chromatography with gradients of ethyl acetate/hexane or methanol/DCM to isolate the product. For example, intermediates are often purified using silica gel chromatography with ethyl acetate:hexane (3:7) .
• Critical Conditions : Strict anhydrous conditions, precise temperature control, and molecular sieves to scavenge moisture are essential to prevent hydrolysis of intermediates. Reaction progress is monitored via TLC or LCMS (e.g., m/z 428 [M+H]+ as a key diagnostic peak) .

Q. Which spectroscopic and crystallographic methods are most effective for characterizing this compound?

• Methodological Answer :

• NMR Spectroscopy : $^1$H and $^13$C NMR in deuterated solvents (e.g., CDCl$_3$ or DMSO-d$_6$) are critical for confirming substitution patterns. For example, methoxy groups typically resonate at δ 3.2–3.8 ppm, while phenolic protons (if unprotected) appear as broad singlets around δ 5–6 ppm .
• X-ray Crystallography : Single-crystal X-ray diffraction using programs like SHELX (e.g., SHELXL for refinement) resolves 3D structural features, such as intramolecular hydrogen bonding between the phenolic OH and methoxyethylamine groups. This method requires high-quality crystals grown via slow evaporation in solvents like methanol/ethyl acetate .
• Mass Spectrometry : High-resolution LCMS or HRMS confirms molecular weight and fragmentation patterns, critical for verifying synthetic intermediates .

Advanced Research Questions

Q. How can density functional theory (DFT) predict the electronic properties and reactivity of 4-Methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol?

• Methodological Answer :

• Functional Selection : Hybrid functionals like B3LYP (Becke’s three-parameter exchange with Lee-Yang-Parr correlation) are widely used to model the compound’s electronic structure. Basis sets such as 6-31G(d,p) balance accuracy and computational cost .
• Property Prediction : DFT calculates frontier molecular orbitals (HOMO-LUMO gaps), electrostatic potential surfaces, and hydrogen-bonding strengths. For example, the methoxy group’s electron-donating effect raises HOMO energy, enhancing nucleophilic reactivity at the phenolic oxygen .
• Validation : Experimental UV-Vis spectra (e.g., λ$_{\text{max}}$ in methanol) are compared with TD-DFT (time-dependent DFT) results to validate electronic transitions .

Q. How can researchers resolve contradictions between experimental data (e.g., crystallography) and computational models for this compound?

• Methodological Answer :

• Case Study : If X-ray data shows unexpected bond lengths (e.g., C-N bonds in the methoxyethylamine group), re-examining computational parameters (e.g., basis set superposition error or solvent effects in DFT) is critical. Hirshfeld surface analysis can quantify intermolecular interactions (e.g., C-H···O contacts) that DFT may overlook .
• Multi-Method Cross-Validation : Pair DFT with molecular dynamics (MD) simulations to account for conformational flexibility. For example, MD can model solvent effects on hydrogen-bonding networks, explaining discrepancies in NMR chemical shifts .

Q. What strategies are effective for studying the compound’s potential as a ligand in coordination chemistry or metal-organic frameworks (MOFs)?

• Methodological Answer :

• Ligand Screening : Test binding affinity with transition metals (e.g., Cu$^{2+}$, Fe$^{3+}$) via UV-Vis titration in ethanol/water. The phenolic oxygen and tertiary amine groups act as chelation sites, with binding constants (log K) calculated using Benesi-Hildebrand plots .
• MOF Synthesis : React the compound with metal salts (e.g., Zn(NO$_3$)$_2$) under solvothermal conditions. Characterize porosity via BET surface area analysis and assess stability via TGA (thermal gravimetric analysis) in N$_2$ atmosphere .